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Compound of Interest

Compound Name: BRD3308

Cat. No.: B15564009 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

BRD3308, a selective HDAC3 inhibitor. The following procedures are designed to ensure the

safety of laboratory personnel and to provide a clear, step-by-step guide for operational use.

Personal Protective Equipment (PPE)
When handling BRD3308, the following personal protective equipment is mandatory to mitigate

risks of exposure. This compound is categorized as a skin and eye irritant.[1]
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Handle with gloves inspected

prior to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1]

Eye/Face Protection
Safety glasses with side-

shields or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to prevent skin

contact.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dust formation is likely, wear

a NIOSH-approved respirator.

[1]

Operational and Disposal Plans
Adherence to the following operational and disposal plans is crucial for maintaining a safe

laboratory environment.

Handling and Storage
Engineering Controls: Work in a well-ventilated area. Provide appropriate exhaust ventilation

at places where dust may form.[1]

Safe Handling Practices: Avoid contact with skin and eyes. Avoid the formation of dust and

aerosols. Do not ingest, inhale, or allow contact with skin or clothing. Wash hands thoroughly

after handling.[1]
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Storage Conditions: Keep the container tightly closed in a dry and well-ventilated place. The

recommended storage temperature is -20°C.[1]

Spill Management
Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material to contain the spill.

Clean: Pick up and arrange disposal without creating dust. Sweep up and shovel the

material. Keep in suitable, closed containers for disposal.[1]

Disposal Plan
Dispose of unused BRD3308 and any contaminated materials in accordance with local, state,

and federal regulations. Do not allow the product to enter drains.

Quantitative Data Summary
The Safety Data Sheet for BRD3308 does not list any specific occupational exposure limit

values.[1] Therefore, it is critical to handle the compound with the prescribed PPE and

engineering controls to minimize any potential exposure.

Parameter Value

Occupational Exposure Limit (OEL) Not established[1]

CAS Number 1550053-02-5[1]

Safe Handling Workflow
The following diagram outlines the logical workflow for the safe handling of BRD3308, from

preparation to disposal.
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Caption: Workflow for the safe handling of BRD3308.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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